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Compound of Interest

Compound Name:
N-Hydroxy-6-chloro-4-aza-2-

oxindole

Cat. No.: B12276726

Get Quote

Executive Summary: Operational Directive
Immediate Classification: Hazardous Chemical Waste (Halogenated / Toxic). Disposal Method:

High-Temperature Incineration (Combustion Chamber >1000°C). Prohibited Actions:

DO NOT dispose of down the drain (Aquatic Toxin).[1]

DO NOT mix with oxidizing acids (Risk of exothermic N-oxide decomposition).

DO NOT treat with bleach (Sodium Hypochlorite) for decontamination (Risk of forming

volatile chloramines).

Chemical Profile & Hazard Identification
Understanding the structural components is critical for safe management, especially when

specific SDS data is limited for R&D intermediates.
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Feature
Structural
Component

Associated Hazard
Operational
Implication

Core Scaffold

4-Aza-2-oxindole

(Pyrrolo[3,2-

b]pyridine)

Bioactivity (Kinase

Inhibition)

Handle as a potent

drug substance.[2]

Double-glove

required.

Halogenation 6-Chloro substituent
Environmental

Persistence

Must enter

Halogenated Waste

stream. Strict zero-

discharge to sewer.

Functional Group N-Hydroxy (-N-OH)
Mutagenicity /

Instability

Potential Ames

positive. Avoid heating

>50°C. Store away

from reducing metals

(Zn, Fe).

Critical Incompatibilities
Strong Acylating Agents: Can react vigorously with the N-hydroxy group.

Strong Oxidizers: Peroxides and permanganates may cause rapid decomposition of the aza-

oxindole ring.

Bases: The N-hydroxy proton is acidic (pKa ~6-8); strong bases will form salts that may have

different solubility or stability profiles.

Pre-Disposal Protocol: The "Self-Validating" System
To ensure safety downstream, waste must be stabilized and characterized before it leaves the

bench.

Step 1: Waste Characterization & Segregation
Isolate the waste into three distinct streams. Do not cross-contaminate.
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Stream A (Solid): Pure compound, contaminated weighing boats, solid spill cleanup

materials.

Stream B (Liquid - Halogenated): Mother liquors containing DCM, Chloroform, or the

compound dissolved in organic solvents.

Stream C (Liquid - Aqueous): Aqueous layers from extractions (if pH adjusted). Note: Even

aqueous waste should be collected as hazardous if it contains traces of the compound.

Step 2: Stabilization
If the compound is in solution with reactive reagents (e.g., thionyl chloride, excess base),

quench the reaction before placing it in the waste container.

Protocol: Neutralize to pH 6–8. Ensure no evolution of gas or heat before sealing the waste

bottle.

Step 3: Labeling
Labeling must address the specific hazards for the waste disposal vendor.

Chemical Name: N-Hydroxy-6-chloro-4-aza-2-oxindole (and solvents).

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated.

WT%: Estimate concentration (e.g., "1% Active in 99% Methanol").

Disposal Workflows (Step-by-Step)
Workflow 1: Solid Waste (Primary Route)
Best for: Expired stocks, contaminated solids, filter cakes.

Containment: Place solid waste in a clear, wide-mouth polyethylene (HDPE) jar.

Double Bagging: If the solid is a fine powder, place the jar inside a clear zip-lock bag to

prevent dust dispersion upon opening at the incineration plant.

Tagging: Attach a hazardous waste tag. Clearly write "Halogenated Organic Solid."
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Storage: Store in a Satellite Accumulation Area (SAA) away from light and heat until pickup.

Workflow 2: Liquid Waste (Mother Liquors)
Best for: Reaction mixtures, HPLC waste.

Compatibility Check: Ensure the solvent carrier is compatible with the waste drum (usually

HDPE or Steel).

Transfer: Use a funnel to prevent spillage. Do not fill >90% capacity (allow for thermal

expansion).

Segregation: Pour into the "Halogenated Solvent" carboy.

Why? Non-halogenated fuel blending is cheaper, but the presence of the Chlorine atom in

this molecule mandates the more expensive Halogenated destruction path to prevent

dioxin formation during incomplete combustion.

Workflow 3: Decontamination of Glassware
Solvent Rinse: Rinse glassware 3x with Acetone or Methanol. Collect these rinses into the

Halogenated Liquid Waste.

Soap Wash: Wash with Alconox/detergent and water.

Verification: Verify no UV-active residue remains (if accessible).

Visual Decision Logic (Disposal Tree)
The following diagram illustrates the decision-making process for segregating waste streams

containing N-Hydroxy-6-chloro-4-aza-2-oxindole.
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Waste Generation:
N-Hydroxy-6-chloro-4-aza-2-oxindole

Physical State?

Solid Waste
(Powder, Filter Cake, Wipes)

Solid

Liquid Waste
(Solutions, Suspensions)

Liquid

DISPOSAL A:
Solid Hazardous Waste

(Incineration)

Double Bag & Tag

Solvent Type?

Halogenated Solvent
(DCM, CHCl3, etc.)

Contains Halogens

Non-Halogenated Solvent
(MeOH, DMSO, Water)

No Halogens

DISPOSAL B:
Halogenated Waste Stream

(High Temp Incineration)

Direct Pour
Contaminated by

Cl-containing solute

Click to download full resolution via product page

Caption: Decision tree ensuring all streams containing the chlorinated solute enter the

Halogenated Waste stream to prevent regulatory violations.

Emergency Contingencies
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Scenario Immediate Action Secondary Action

Powder Spill

Evacuate area. Don N95/P100

respirator and double nitrile

gloves.

Cover with wet paper towels

(to prevent dust), scoop into

waste jar. Wash area with

soap/water.[3][4][5]

Skin Exposure

Wash immediately with soap

and water for 15 min. Do not

use ethanol (enhances

absorption).

Seek medical evaluation.[1][3]

[5][6] Bring SDS or chemical

structure to the physician.

Eye Contact
Flush with water/saline for 15

min.[3][5]

Consult ophthalmologist

immediately (potential for

corneal damage).

Regulatory Compliance (US Focus)
While this specific compound may not be explicitly listed on the EPA P-list or U-list, it must be

managed under the "Generator Knowledge" clause of RCRA (Resource Conservation and

Recovery Act).

Waste Code Assignment:

If dissolved in Acetone/Methanol: F003 (Ignitable) + D001.

If dissolved in DCM: F002 (Halogenated Solvents).

Pure Substance: Classify as D003 (Reactivity) only if N-hydroxy instability is proven high;

otherwise, manage as Non-Regulated Hazardous Waste (destined for incineration).

DOT Shipping Name (for vendor):Waste Toxic Solids, Organic, n.o.s. (N-Hydroxy-6-chloro-
4-aza-2-oxindole), 6.1, UN2811, PG III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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